Cas no 2229034-03-9 (O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine)

• Product Name: O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine
• CAS No: 2229034-03-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6390087
• PubChem ID: 149333048
• Update Time: 2025-06-12

O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine
• EN300-1808783
• 2229034-03-9

• Inchi： 1S/C6H13NO/c1-5(2)6(3,4)8-7/h1,7H2,2-4H3
• InChI Key： YCRRUDAIHRVSSF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C(=C)C)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine

Introduction to O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine (CAS No. 2229034-03-9)

O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine (CAS No. 2229034-03-9) is a specialized compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in synthetic chemistry, drug development, and biological studies. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine.

The molecular formula of O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine is C₆H₁₃NO, and it has a molecular weight of approximately 115.17 g/mol. The compound features a hydroxylamine functional group attached to a 2,3-dimethylbut-3-en-2-yl moiety, which imparts unique chemical reactivity and biological activity. The presence of the double bond in the alkene chain and the hydroxylamine group makes this compound particularly interesting for various chemical transformations.

In terms of physical properties, O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in a wide range of chemical reactions and analytical techniques.

The synthesis of O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine can be achieved through several methods. One common approach involves the reaction of 2,3-dimethylbut-3-en-2-one with hydroxylamine under controlled conditions. This reaction typically proceeds via nucleophilic addition of hydroxylamine to the carbonyl group of the ketone, followed by rearrangement to form the desired product. The reaction conditions, including temperature, solvent choice, and catalysts, can significantly influence the yield and purity of the final product.

Recent research has explored the potential applications of O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine in drug development and biological studies. For instance, studies have shown that this compound exhibits promising activity as an antioxidant and anti-inflammatory agent. In vitro experiments have demonstrated that O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine can effectively scavenge reactive oxygen species (ROS), which are known to contribute to various diseases such as cancer and neurodegenerative disorders.

Furthermore, preliminary studies have indicated that O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine may have potential as a lead compound for developing new therapeutic agents. Its ability to modulate specific biological pathways and interact with key cellular targets makes it an attractive candidate for further investigation. Researchers are currently exploring its effects on cell signaling pathways and its potential as a modulator of gene expression.

In addition to its biological activities, O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine has also found applications in synthetic chemistry. Its unique reactivity profile allows it to participate in a variety of chemical reactions, including Michael additions, nucleophilic substitutions, and radical reactions. These properties make it a valuable building block for synthesizing more complex molecules with diverse functionalities.

The safety profile of O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine is an important consideration for its use in both research and industrial settings. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures.

In conclusion, O-(2,3-dimethylbut-3-en-2-yl)hydroxylamine (CAS No. 2229034-03-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique molecular structure confers unique chemical reactivity and biological activity, making it an attractive candidate for further study and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.